Cas no 2178771-86-1 (N-[(6-cyclopropylpyrimidin-4-yl)methyl]-5-(pyridin-3-yl)-1,2-oxazole-3-carboxamide)

• Product Name: N-[(6-cyclopropylpyrimidin-4-yl)methyl]-5-(pyridin-3-yl)-1,2-oxazole-3-carboxamide
• CAS No: 2178771-86-1
• MF: C₁₇H₁₅N₅O₂
• MW: 321.333302736282
• CID: 5339151
• Update Time: 2025-05-20

N-[(6-cyclopropylpyrimidin-4-yl)methyl]-5-(pyridin-3-yl)-1,2-oxazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-((6-cyclopropylpyrimidin-4-yl)methyl)-5-(pyridin-3-yl)isoxazole-3-carboxamide
• N-[(6-cyclopropylpyrimidin-4-yl)methyl]-5-pyridin-3-yl-1,2-oxazole-3-carboxamide
• N-[(6-cyclopropylpyrimidin-4-yl)methyl]-5-(pyridin-3-yl)-1,2-oxazole-3-carboxamide

• Inchi： 1S/C17H15N5O2/c23-17(15-7-16(24-22-15)12-2-1-5-18-8-12)19-9-13-6-14(11-3-4-11)21-10-20-13/h1-2,5-8,10-11H,3-4,9H2,(H,19,23)
• InChI Key： INHLDHQQHUQMFE-UHFFFAOYSA-N
• SMILES： O1C(C2C=NC=CC=2)=CC(C(NCC2=CC(C3CC3)=NC=N2)=O)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 445
• XLogP3: 1
• Topological Polar Surface Area: 93.8

Additional information on N-[(6-cyclopropylpyrimidin-4-yl)methyl]-5-(pyridin-3-yl)-1,2-oxazole-3-carboxamide

Comprehensive Overview of N-[(6-cyclopropylpyrimidin-4-yl)methyl]-5-(pyridin-3-yl)-1,2-oxazole-3-carboxamide (CAS No. 2178771-86-1)

The compound N-[(6-cyclopropylpyrimidin-4-yl)methyl]-5-(pyridin-3-yl)-1,2-oxazole-3-carboxamide (CAS No. 2178771-86-1) is a highly specialized chemical entity that has garnered significant attention in the fields of medicinal chemistry and drug discovery. With its unique structural features, including a pyrimidine core, a cyclopropyl substituent, and a pyridine-linked oxazole moiety, this molecule represents a promising scaffold for the development of novel therapeutics. Researchers are particularly interested in its potential applications targeting protein kinases and other enzymatic pathways implicated in various diseases.

In recent years, the demand for small-molecule inhibitors and heterocyclic compounds has surged, driven by advancements in precision medicine and personalized therapies. The N-[(6-cyclopropylpyrimidin-4-yl)methyl]-5-(pyridin-3-yl)-1,2-oxazole-3-carboxamide structure aligns with this trend, as its multi-ring system offers diverse binding interactions with biological targets. Computational studies and structure-activity relationship (SAR) analyses have highlighted its potential as a lead compound for optimizing drug-like properties, such as bioavailability and metabolic stability.

One of the most frequently asked questions in scientific forums is: "What are the synthetic routes for N-[(6-cyclopropylpyrimidin-4-yl)methyl]-5-(pyridin-3-yl)-1,2-oxazole-3-carboxamide?" The synthesis typically involves multi-step organic reactions, including cyclocondensation, amide coupling, and functional group transformations. Researchers emphasize the importance of regioselective modifications to enhance the compound's efficacy and selectivity. Additionally, its CAS No. 2178771-86-1 serves as a critical identifier for patent searches and regulatory documentation.

The growing interest in kinase inhibitors and signal transduction modulators has further elevated the relevance of this compound. Its pyrimidine-pyridine-oxazole hybrid structure is analogous to several clinically approved drugs, making it a valuable candidate for drug repurposing studies. Moreover, its physicochemical properties, such as logP and polar surface area, are within the desirable range for central nervous system (CNS) permeability, opening avenues for neurological disorder research.

Another hot topic in the scientific community is the role of heterocyclic scaffolds in addressing drug resistance. The structural complexity of N-[(6-cyclopropylpyrimidin-4-yl)methyl]-5-(pyridin-3-yl)-1,2-oxazole-3-carboxamide allows for strategic modifications to overcome resistance mechanisms in target proteins. This adaptability is particularly relevant in oncology, where kinase mutations often render existing therapies ineffective. Researchers are exploring its derivatives to identify next-generation inhibitors with improved binding affinity and pharmacokinetic profiles.

From a commercial perspective, the compound's CAS No. 2178771-86-1 is frequently searched in chemical databases and procurement platforms. Suppliers and contract research organizations (CROs) highlight its availability in milligram to gram quantities for preclinical studies. Quality control protocols, including HPLC purity and NMR characterization, are rigorously applied to ensure batch consistency. The compound's stability under various storage conditions is also a key consideration for long-term research applications.

In conclusion, N-[(6-cyclopropylpyrimidin-4-yl)methyl]-5-(pyridin-3-yl)-1,2-oxazole-3-carboxamide (CAS No. 2178771-86-1) stands as a versatile and scientifically significant molecule. Its structural attributes, combined with its potential therapeutic applications, make it a focal point for ongoing research in drug discovery and development. As the scientific community continues to unravel its mechanisms and optimize its properties, this compound is poised to contribute meaningfully to the advancement of modern medicine.